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Compound of Interest

Compound Name: Tributyl(vinyl)tin

Cat. No.: B143874

For Immediate Implementation by Laboratory Personnel

Tributyl(vinyl)tin is a hazardous organotin compound that necessitates stringent safety
measures to prevent adverse health effects. This document provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
handling of this chemical by researchers, scientists, and drug development professionals.
Adherence to these protocols is critical to minimize exposure risks and ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)

The selection and proper use of appropriate personal protective equipment are the first line of
defense against the hazards of Tributyl(vinyl)tin. It is toxic if swallowed, harmful in contact
with skin, and causes serious eye and skin irritation.[1] Prolonged or repeated exposure can
cause damage to organs.[1][2]

Table 1: Personal Protective Equipment for Handling Tributyl(vinyl)tin
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PPE Category

Item

Specification

Eye and Face

Chemical Splash Goggles

Must be worn at all times when
handling the chemical to

protect against splashes.

Recommended to be worn in

conjunction with goggles,

Face Shield ) )
especially when there is a
higher risk of splashing.

Hand Chemical-Resistant Gloves

Due to the high toxicity and
potential for skin absorption,
selecting gloves with adequate
chemical resistance is crucial.
PVC and Butyl rubber gloves

are recommended.

Respiratory

Air-Purifying Respirator

A NIOSH-approved respirator
with organic vapor cartridges is
required when working outside
of a fume hood or when

ventilation is inadequate.

Body

Laboratory Coat

A standard lab coat should be
worn to protect against minor

splashes.

Chemical-Resistant Apron

Recommended when handling
larger quantities or when there

is a significant risk of splashes.

Closed-toe Shoes

Must be worn at all times in the

laboratory.

Occupational Exposure Limits

Monitoring the concentration of airborne Tributyl(vinyl)tin is crucial to prevent overexposure.

The following occupational exposure limits have been established:
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Table 2: Occupational Exposure Limits for Tributyl(vinyl)tin

Organization Limit Type Value Notes

OSHA (Occupational Permissible Exposure
Safety and Health PEL (TWA) 0.1 mg/m3 Limit - Time-Weighted
Administration) Average.

NIOSH (National

Institute for

Recommended
REL (TWA) 0.1 mg/m3 Exposure Limit - Time-

Occupational Safety Weighted Average.[3]

and Health)

Immediately
IDLH 25 mg/m3 (as Sn) Dangerous to Life or
Health.[4][5]

ACGIH (American

Conference of

Threshold Limit Value
TLV (TWA) 0.1 mg/m3 - Time-Weighted
Average.[6][4][5]

Governmental

Industrial Hygienists)

Short-Term Exposure

STEL 0.2 mg/m3 o
Limit.[1][2][6][4][5]

Safe Handling and Operational Plan

A systematic approach to handling Tributyl(vinyl)tin is essential to minimize the risk of
exposure. The following workflow outlines the necessary steps for safe handling, from
preparation to post-handling procedures.
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Preparation

1. Don Appropriate PPE

2. Work in a Designated Fume Hood

3. Ensure Emergency Equipment is Accessible

Handling

4. Dispense with Care

5. Avoid Inhalation and Contact

6. Use Secondary Containment for Transport

Post-Handling
Y

7. Decontaminate Work Area

l

8. Remove PPE Correctly

l

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tributyl(vinyl)tin.
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Experimental Protocol: Step-by-Step Guidance

» Don Appropriate PPE: Before entering the designated handling area, put on all required PPE
as specified in Table 1. This includes chemical splash goggles, a face shield, appropriate
chemical-resistant gloves, a lab coat, and any necessary respiratory protection.

e Work in a Designated Fume Hood: All handling of Tributyl(vinyl)tin must be conducted
within a properly functioning chemical fume hood to minimize the inhalation of vapors.

e Ensure Emergency Equipment is Accessible: Verify that an eyewash station and safety
shower are readily accessible and in good working order before beginning any work.

o Dispense with Care: When transferring or dispensing the chemical, do so slowly and
carefully to avoid splashing. Use appropriate tools, such as a pipette or a syringe, for
accurate and safe transfer.

e Avoid Inhalation and Contact: Keep the sash of the fume hood at the lowest practical height.
Avoid direct contact with the chemical. If any contact occurs, follow the emergency
procedures outlined below.

e Use Secondary Containment for Transport: If the chemical needs to be transported outside
of the fume hood, use a sealed, labeled, and chemically resistant secondary container.

o Decontaminate Work Area: After handling is complete, decontaminate all surfaces and
equipment that may have come into contact with the chemical using an appropriate cleaning
agent.

e Remove PPE Correctly: Remove PPE in a manner that avoids contaminating your skin or
clothing. Gloves should be removed last and disposed of as hazardous waste.

e Wash Hands Thoroughly: Immediately after removing PPE, wash your hands thoroughly with
soap and water.

Emergency Procedures

In the event of an exposure, immediate action is critical.
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes.[1] Remove contaminated clothing. Seek immediate medical attention.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water.[1] Seek immediate medical attention.

Disposal Plan

Tributyl(vinyl)tin and any materials contaminated with it must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://www.benchchem.com/product/b143874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Segregation and Collection

1. Collect in Designated, Labeled Containers

2. Separate from Other Waste Streams

Temporavr Storage

3. Store in a Cool, Dry, Well-Ventilated Area

l

4. Ensure Containers are Tightly Sealed

Final Disposal

5. Contact Environmental Health and Safety (EHS)

6. Arrange for Professional Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Tributyl(vinyl)tin waste.

Step-by-Step Disposal Guidance

e Collect in Designated, Labeled Containers: All waste contaminated with Tributyl(vinyl)tin,
including unused chemical, contaminated PPE, and cleaning materials, must be collected in
a clearly labeled, sealed, and chemically compatible waste container.
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e Separate from Other Waste Streams: Do not mix Tributyl(vinyl)tin waste with other
chemical waste streams unless specifically instructed to do so by your institution's
Environmental Health and Safety (EHS) department.

o Store in a Cool, Dry, Well-Ventilated Area: Store the sealed waste container in a designated
hazardous waste accumulation area that is cool, dry, and well-ventilated, away from
incompatible materials.

o Ensure Containers are Tightly Sealed: Regularly check that the waste container is tightly
sealed to prevent the release of vapors.

» Contact Environmental Health and Safety (EHS): Follow your institution's procedures for
hazardous waste pickup by contacting the EHS department.

o Arrange for Professional Hazardous Waste Disposal: The EHS department will arrange for
the collection and disposal of the waste by a licensed hazardous waste disposal company.
Never dispose of Tributyl(vinyl)tin down the drain or in the regular trash.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. ehs.sfsu.edu [ehs.sfsu.edu]
. glovesbyweb.com [glovesbyweb.com]

. cdn.mscdirect.com [cdn.mscdirect.com]

1
2
3

e 4. gloves.com [gloves.com]
5. safecare-gloves.com [safecare-gloves.com]
6. esafetysupplies.com [esafetysupplies.com]
7

. How to Select the Right Chemical Resistant Gloves — MSC Industrial Supply
[mscdirect.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b143874?utm_src=pdf-body
https://www.benchchem.com/product/b143874?utm_src=pdf-body
https://www.mscdirect.com/knowledge-center/articles/how-select-right-chemical-resistant-gloves
https://www.benchchem.com/product/b143874?utm_src=pdf-custom-synthesis
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.safecare-gloves.com/chemical-resistance-chart/
https://www.esafetysupplies.com/blogs/news/viton-and-butyl-polymer-chemical-resistant-gloves-what-you-need-to-know
https://www.mscdirect.com/knowledge-center/articles/how-select-right-chemical-resistant-gloves
https://www.mscdirect.com/knowledge-center/articles/how-select-right-chemical-resistant-gloves
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Tributyl(vinyDtin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143874#personal-protective-equipment-for-handling-
tributyl-vinyl-tin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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